Cas no 1807016-40-5 (3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic acid)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic acid
• CAS No: 1807016-40-5
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4894420
• Update Time: 2025-08-05

3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic acid

• Inchi： 1S/C9H7ClF2INO2/c10-3-4-1-5(13)6(2-7(15)16)14-8(4)9(11)12/h1,9H,2-3H2,(H,15,16)
• InChI Key： QTFGYBZZQVSMTD-UHFFFAOYSA-N
• SMILES： IC1C=C(CCl)C(C(F)F)=NC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic acid

Introduction to 3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic acid (CAS No. 1807016-40-5) and Its Applications in Modern Chemical Biology

3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic acid, identified by the CAS number 1807016-40-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a chloromethyl group, a difluoromethyl substituent, and an iodopyridine core, endow it with unique chemical properties that make it a valuable scaffold for medicinal chemistry investigations.

The chloromethyl group in the molecule serves as a versatile handle for further functionalization, enabling the attachment of various biomolecules through nucleophilic substitution reactions. This reactivity is particularly useful in the synthesis of peptidomimetics and other bioconjugates, where precise control over molecular architecture is crucial for achieving desired biological outcomes. Additionally, the difluoromethyl moiety is known to enhance metabolic stability and binding affinity in drug candidates, making it a preferred feature in lead optimization processes.

The iodopyridine core of 3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic acid provides an excellent platform for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex molecular frameworks. These reactions allow for the introduction of aryl or vinyl groups at specific positions, expanding the compound’s utility in generating libraries of derivatives for high-throughput screening. The acetic acid moiety at the 6-position further enhances its solubility and reactivity, facilitating its use in various synthetic protocols.

In recent years, this compound has been explored in several cutting-edge research areas. One notable application is in the development of kinase inhibitors, where pyridine derivatives have shown promise due to their ability to modulate enzyme activity through allosteric binding or competitive inhibition. The combination of the chloromethyl, difluoromethyl, and iodopyridine functionalities allows for fine-tuning of electronic and steric properties, which is critical for achieving high selectivity against target kinases. For instance, studies have demonstrated that derivatives of this scaffold can selectively inhibit tyrosine kinases involved in cancer progression by interacting with specific residues within the ATP-binding pocket.

Another exciting application lies in the field of antiviral research. The structural motif of 3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic acid has been leveraged to design inhibitors targeting viral proteases and polymerases. The presence of halogen atoms enhances binding interactions with viral proteins through halogen bonding or π-stacking interactions, improving drug efficacy. Furthermore, the acetic acid group can be used to link this core structure with other pharmacophores that disrupt viral replication cycles. Preliminary studies have shown that certain analogs exhibit potent antiviral activity against RNA viruses by inhibiting key enzymes required for viral genome synthesis.

The compound’s potential extends beyond oncology and virology into neurodegenerative diseases. Pyridine derivatives have been increasingly studied for their ability to modulate neurotransmitter systems, offering therapeutic benefits in conditions such as Alzheimer’s disease and Parkinson’s disease. The unique combination of substituents in 3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic acid allows it to interact with both presynaptic and postsynaptic receptors, potentially restoring synaptic function lost due to neurodegeneration. Research is ongoing to identify optimal analogs that can cross the blood-brain barrier while maintaining high bioavailability.

From a synthetic chemistry perspective, this molecule exemplifies the power of modular construction in drug discovery. The strategic placement of functional groups enables chemists to rapidly generate diverse libraries through combinatorial chemistry or parallel synthesis platforms. Advances in flow chemistry have further streamlined its preparation, allowing for scalable production under controlled conditions. This accessibility is crucial for academic and industrial researchers who require large quantities of high-purity material for structural biology studies or preclinical testing.

The role of computational modeling has also become indispensable in optimizing derivatives of 3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic acid. Molecular docking simulations help predict binding affinities and identify promising modifications before experimental validation becomes necessary. By integrating experimental data with computational insights, researchers can accelerate the discovery process significantly. For example, virtual screening has been used to identify novel analogs with improved pharmacokinetic profiles or reduced off-target effects.

Ethical considerations are paramount when advancing pharmaceutical research using compounds like this one. Responsible innovation ensures that synthetic pathways are environmentally sustainable while minimizing hazardous waste generation. Green chemistry principles are increasingly being adopted to develop more eco-friendly synthetic routes without compromising yield or purity standards. Collaborative efforts between academia and industry are essential to drive these advancements forward while adhering to regulatory guidelines governing chemical research.

The future directions for research on 3-(Chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-acetic acid are multifaceted but promising. Exploring its potential as a tool compound for protein labeling or biosensor development could open new avenues in biochemical assays and diagnostic applications. Additionally, investigating its behavior under different physiological conditions may reveal unexpected biological roles beyond traditional drug discovery contexts such as agrochemicals or material science applications where pyridine derivatives find utility.